Cas no 2138146-09-3 (3-bromo-N-ethyl-2-fluoro-6-methylbenzenesulfonamide)

• Product Name: 3-bromo-N-ethyl-2-fluoro-6-methylbenzenesulfonamide
• CAS No: 2138146-09-3
• MF: C₉H₁₁BrFNO₂S
• MW: 296.156543970108
• CID: 5258993
• Update Time: 2025-10-23

3-bromo-N-ethyl-2-fluoro-6-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-ethyl-2-fluoro-6-methylbenzene-1-sulfonamide
• 3-bromo-N-ethyl-2-fluoro-6-methylbenzenesulfonamide

• Inchi： 1S/C9H11BrFNO2S/c1-3-12-15(13,14)9-6(2)4-5-7(10)8(9)11/h4-5,12H,3H2,1-2H3
• InChI Key： YDBNWHTVSAFYAR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1F)S(NCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 2.4
• Topological Polar Surface Area: 54.6

Additional information on 3-bromo-N-ethyl-2-fluoro-6-methylbenzenesulfonamide

Introduction to 3-bromo-N-ethyl-2-fluoro-6-methylbenzenesulfonamide (CAS No. 2138146-09-3) in Modern Chemical Research

3-bromo-N-ethyl-2-fluoro-6-methylbenzenesulfonamide (CAS No. 2138146-09-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, characterized by a bromine substituent, a fluoro group, and a methyl group on a benzene ring sulfonated at the 6-position with an N-ethylamino group, presents a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 3-bromo-N-ethyl-2-fluoro-6-methylbenzenesulfonamide encompasses several key functional groups that contribute to its reactivity and potential applications. The bromine atom at the 3-position enhances electrophilic aromatic substitution reactions, making it a valuable intermediate in synthetic chemistry. The presence of the fluoro group at the 2-position influences electronic properties and metabolic stability, which are critical factors in drug design. Additionally, the methyl group at the 6-position and the N-ethylamino group contribute to steric hindrance and basicity, respectively, which can modulate interactions with biological targets.

In recent years, there has been growing interest in developing novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of halogenated aromatic rings into sulfonamide structures has further expanded their pharmacological potential by enhancing binding affinity and selectivity. 3-bromo-N-ethyl-2-fluoro-6-methylbenzenesulfonamide exemplifies this trend, as it combines multiple pharmacophoric elements that could be exploited for drug discovery.

One of the most compelling aspects of 3-bromo-N-ethyl-2-fluoro-6-methylbenzenesulfonamide is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop new analogs with improved efficacy and reduced toxicity. For instance, studies have demonstrated that halogenated sulfonamides can exhibit enhanced bioavailability due to modifications in lipophilicity and metabolic clearance rates. The bromine atom, in particular, serves as a handle for further derivatization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, allowing for the construction of complex heterocyclic frameworks.

Recent advancements in computational chemistry have also highlighted the significance of 3-bromo-N-ethyl-2-fluoro-6-methylbenzenesulfonamide in virtual screening campaigns. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurodegeneration. The fluoro group, known for its ability to modulate receptor binding affinity, plays a crucial role in these interactions. Furthermore, the N-ethylamino group can serve as a proton acceptor or participate in hydrogen bonding networks, further enhancing binding interactions.

The agrochemical sector has also explored derivatives of 3-bromo-N-ethyl-2-fluoro-6-methylbenzenesulfonamide for their potential as pesticides or herbicides. Structural analogs with optimized solubility and environmental stability have been investigated to develop next-generation crop protection agents. The presence of multiple substituents on the benzene ring allows for fine-tuning of physicochemical properties such as water solubility and vapor pressure, which are essential for effective field application.

In conclusion,3-bromo-N-ethyl-2-fluoro-6-methylbenzenesulfonamide (CAS No. 2138146-09-3) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive scaffold for further chemical synthesis and biological evaluation. As research continues to uncover new therapeutic targets and sustainable agricultural solutions,3-bromo-N-ethyl-2-fluoro-6-methylbenzenesulfonamide is poised to play an important role in addressing global challenges through innovative chemical design.